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Compound of Interest

Compound Name: A-987306

Cat. No.: B560269 Get Quote

For research use only. Not for use in humans.

This technical guide provides an in-depth overview of A-987306, a potent and selective

histamine H4 receptor (H4R) antagonist. The information presented is intended for

researchers, scientists, and drug development professionals interested in the chemical

properties, pharmacological profile, and experimental applications of this compound.

Core Chemical Information
A-987306 is chemically identified as (±)-(7aR,11aR)-5,6,7a,8,9,10,11,11a-Octahydro-4-(1-

piperazinyl)-benzofuran[2,3-h]quinazolin-2-amine.[1] Its fundamental chemical and physical

properties are summarized in the table below.
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Property Value Reference

Chemical Name

(±)-

(7aR,11aR)-5,6,7a,8,9,10,11,1

1a-Octahydro-4-(1-

piperazinyl)-benzofuran[2,3-

h]quinazolin-2-amine

[1]

CAS Number 1082954-71-9 [1]

Molecular Formula C18H25N5O [1]

Molecular Weight 327.42 g/mol [1]

Purity ≥98% [1]

Solubility
Soluble to 100 mM in DMSO

and ethanol
[1]

Storage Store at -20°C [1]

Chemical Structure:
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Preparation

Incubation

Separation & Measurement

Data Analysis

Prepare cell membranes
expressing H4 receptor

Incubate membranes, radioligand,
and A-987306 together

Prepare radiolabeled
ligand (e.g., [3H]-Histamine)

Prepare serial dilutions
of A-987306

Separate bound from
free radioligand
(e.g., filtration)

Measure radioactivity
of bound ligand

Calculate Ki value from
competition binding curves

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A-987306: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560269#a-987306-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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